Cas no 1007870-18-9 (4-(1-methyl-1H-imidazol-4-yl)-Benzoic acid methyl ester)

4-(1-methyl-1H-imidazol-4-yl)-Benzoic acid methyl ester structure
1007870-18-9 structure
Product Name:4-(1-methyl-1H-imidazol-4-yl)-Benzoic acid methyl ester
CAS No:1007870-18-9
MF:C12H12N2O2
MW:216.235882759094
CID:1096120
PubChem ID:59598076
Update Time:2025-04-20

4-(1-methyl-1H-imidazol-4-yl)-Benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-(1-methyl-1H-imidazol-4-yl)-Benzoic acid methyl ester
    • DB-114721
    • 1007870-18-9
    • SCHEMBL3440221
    • Inchi: 1S/C12H12N2O2/c1-14-7-11(13-8-14)9-3-5-10(6-4-9)12(15)16-2/h3-8H,1-2H3
    • InChI Key: FBOOTALYLTWOSN-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1)C1=CN(C)C=N1)=O

Computed Properties

  • Exact Mass: 216.089878g/mol
  • Monoisotopic Mass: 216.089878g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 216.24g/mol
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44.1Ų
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